Cas no 70146-15-5 (1-Aminoindane Hydrochloride)

• Product Name: 1-Aminoindane Hydrochloride
• CAS No: 70146-15-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD00054294
• CID: 59056
• PubChem ID: 2794441
• Update Time: 2025-05-20

1-Aminoindane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-inden-1-amine hydrochloride
• 1-Aminoindane hydrochloride
• 1-Aminoindan Hydrochloride
• indanamin hydrochloride
• (S)-1-Aminoindane Hydrochloride
• 1-AMINOINDANE HCL
• Indan-1-amine hydrochloride
• 1H-Inden-1-amine, 2,3-dihydro-, hydrochloride
• 1-Indanamine hydrochloride
• 1-Aminoindanehydrochloride
• aminoindan hydrochloride
• amino indane hydrochloride
• KSC493Q0B
• RHAAGWRBIVCBSY-UHFFFAOYSA-N
• CS
• SY030463
• FT-0659752
• W-203569
• AC-4420
• NSC 186227
• SY028017
• (R)-1-Aminoindane-d3Hydrochloride
• SY004234
• 9QG7BG5MQU
• SB44445
• 2,3-dihydro-1H-inden-1-amine;hydrochloride
• BCP15726
• 2,3-Dihydro-1H-inden-1-amine, HCl
• BCP04726
• (R)-1-aminoindane hydrochloride
• FT-0652621
• MFCD00054294
• AKOS015844420
• UNII-9QG7BG5MQU
• CS-D1386
• MFCD16661198
• 2,3-dihydro-1h-inden-1-aminehydrochloride
• 2,3-Dihydro-1H-inden-1-ylamine hydrochloride
• DTXSID80383207
• PB49163
• DS-13393
• (S)-(+)-1-Aminoindan HCl
• SCHEMBL2033301
• 70146-15-5
• 1H-Inden-1-amine, 2,3-dihydro-, hydrochloride (1:1)
• AM20040231
• FT-0660461
• 1-Indanamine, hydrochloride
• EN300-41695
• NSC-186227
• NSC186227
• (S)-(+)-1-Aminoindan hydrochloride
• DB-355125
• DB-068633
• (1S)-2,3-dihydro-1H-inden-1-amine,hydrochloride
• DTXCID00334231
• DB-012790
• 1-Aminoindane Hydrochloride

• MDL： MFCD00054294
• Inchi： 1S/C9H11N.ClH/c10-9-6-5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6,10H2;1H
• InChI Key： RHAAGWRBIVCBSY-UHFFFAOYSA-N
• SMILES： Cl.NC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 169.06600
• Monoisotopic Mass: 169.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.056
• Melting Point: 215-217°C
• Boiling Point: 225 °C at 760 mmHg
• Flash Point: 94.4℃
• PSA: 26.02000
• LogP: 3.13490

1-Aminoindane Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1-Aminoindane Hydrochloride

1-Aminoindane Hydrochloride (CAS No. 70146-15-5): An Overview of Its Properties, Applications, and Recent Research

1-Aminoindane Hydrochloride (CAS No. 70146-15-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Indan-1-amine hydrochloride, is a derivative of indane, a bicyclic organic compound with a unique structure that confers it various biological activities. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding 1-Aminoindane Hydrochloride.

Chemical Structure and Properties

1-Aminoindane Hydrochloride has the molecular formula C₉H₁₂N·HCl and a molecular weight of 173.66 g/mol. The compound features an indane ring system with an amino group attached to one of the carbon atoms, which is then protonated to form the hydrochloride salt. This structure imparts 1-Aminoindane Hydrochloride with unique physical and chemical properties, such as high solubility in water and organic solvents, making it suitable for various applications in pharmaceutical and chemical research.

The compound is a white crystalline solid at room temperature and is stable under normal conditions. However, it should be stored in a cool, dry place to prevent degradation. The melting point of 1-Aminoindane Hydrochloride is approximately 208-210°C, which is an important parameter for its identification and quality control in laboratory settings.

Pharmacological Properties and Biological Activities

1-Aminoindane Hydrochloride has been extensively studied for its pharmacological properties, particularly its effects on the central nervous system (CNS). Research has shown that 1-Aminoindane Hydrochloride can act as a monoamine oxidase (MAO) inhibitor, which has potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and depression. MAO inhibitors work by blocking the breakdown of neurotransmitters like dopamine, serotonin, and norepinephrine, thereby increasing their levels in the brain.

In addition to its MAO inhibitory activity, 1-Aminoindane Hydrochloride has also been found to exhibit dopaminergic effects. Studies have demonstrated that it can bind to dopamine receptors and modulate dopaminergic signaling pathways. This property makes it a valuable tool for investigating dopaminergic mechanisms in both basic research and drug development.

Applications in Medicinal Chemistry

1-Aminoindane Hydrochloride has found numerous applications in medicinal chemistry due to its unique biological activities. One of the primary uses of this compound is as a lead molecule for the development of novel drugs targeting neurological disorders. Researchers have synthesized various derivatives of 1-Aminoindane Hydrochloride to enhance its pharmacological properties and reduce side effects.

Beyond its use in drug discovery, 1-Aminoindane Hydrochloride is also employed as a reference standard in analytical chemistry for the quantification of related compounds in biological samples. Its well-characterized properties make it an ideal choice for method development and validation studies.

Recent Research Developments

The interest in 1-Aminoindane Hydrochloride continues to grow as researchers uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the use of 1-Aminoindane Hydrochloride derivatives as selective MAO-B inhibitors for the treatment of Parkinson's disease. The results showed that certain derivatives exhibited high selectivity and potency, making them promising candidates for further clinical evaluation.

Another study published in the European Journal of Pharmacology investigated the neuroprotective effects of 1-Aminoindane Hydrochloride on dopaminergic neurons in vitro. The findings indicated that 1-Aminoindane Hydrochloride could protect dopaminergic neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent.

Safety Considerations

While 1-Aminoindane Hydrochloride holds significant promise for various applications, it is important to consider its safety profile. Preclinical studies have generally shown that 1-Aminoindane Hydrochloride is well-tolerated at therapeutic doses; however, higher doses may lead to side effects such as nausea, dizziness, and headaches. As with any pharmaceutical compound, proper dosing and administration guidelines should be followed to ensure patient safety.

Conclusion

1-Aminoindane Hydrochloride (CAS No. 70146-15-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an important tool for investigating neurological disorders and developing novel therapeutics. Ongoing research continues to expand our understanding of this compound's potential benefits and limitations, paving the way for future advancements in drug discovery and treatment strategies.